Linagliptin-d3

• Molecular Formula: C25H28N8O2
• Molecular Weight: 475.6 g/mol
• InChI: InChI=1S/C25H28N8O2/c1-4-5-13-32-21-22(29-24(32)31-12-8-9-17(26)14-31)30(3)25(35)33(23(21)34)15-20-27-16(2)18-10-6-7-11-19(18)28-20/h6-7,10-11,17H,8-9,12-15,26H2,1-3H3/t17-/m1/s1/i1D3
• InChIKey: LTXREWYXXSTFRX-JCNGFBMWSA-N

Linagliptin-d3 is a stable isotopically labeled analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Linagliptin, characterized by the substitution of three hydrogen atoms with deuterium. This compound (C₂₅H₂₅D₃N₈O₂) is primarily utilized as a certified reference standard and internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantitative bioanalysis of Linagliptin in biological matrices.

Linagliptin-d3: Certified Deuterated Internal Standard for Linagliptin Bioanalytical Method Development and ANDA Submissions

Linagliptin-d3 is a stable isotopically labeled analog of the dipeptidyl peptidase-4 (DPP-4) inhibitor Linagliptin, characterized by the substitution of three hydrogen atoms with deuterium . This compound (C₂₅H₂₅D₃N₈O₂) is primarily utilized as a certified reference standard and internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantitative bioanalysis of Linagliptin in biological matrices [1]. It is supplied with comprehensive characterization data compliant with regulatory guidelines for analytical method development, method validation, and quality control applications in Abbreviated New Drug Applications (ANDA) .

Internal Standard Type

Deuterated analog for LC-MS/MS bioanalysis of Linagliptin

Characterization

Certified reference standard with analytical data for method validation

Documentation

Supports bioanalytical method documentation context

• [1] SynZeal. Linagliptin-d3 Product Page. View Source

Linagliptin-d3 Selection Criteria: Why Unlabeled Analogs Compromise LC-MS/MS Accuracy and Regulatory Compliance

The use of unlabeled Linagliptin as an internal standard in quantitative LC-MS/MS workflows is precluded by its inability to be chromatographically distinguished from the target analyte, leading to ion suppression variability and inaccurate quantification . In contrast, Linagliptin-d3 serves as a critical internal standard because it is chemically equivalent to Linagliptin regarding extraction recovery and ionization efficiency, yet its distinct mass spectral resolution (+3 Da) eliminates interference . Furthermore, the strategic placement of deuterium on the methyl group of the xanthine scaffold ensures high isotopic stability by preventing hydrogen-deuterium exchange in protic solvents, a critical failure point for suboptimally labeled analogs . This validated performance supports the compound's specific use in regulatory-compliant bioanalytical method validation and ANDA submissions [1].

Unlabeled Linagliptin

Not recommended as internal standard

▸Co-elution with analyte may cause ion suppression

▸No mass shift prevents spectral separation

▸Potential for inaccurate quantification

Linagliptin-d3

Deuterated internal standard for Linagliptin

▸Distinct mass shift for interference-free MS detection

▸Stable deuterium labeling resists H/D exchange

▸Supports reproducible quantification

• [1] SynZeal. Linagliptin-d3 Product Page. View Source

Quantitative Differentiators for Linagliptin-d3: Analytical Performance, Purity, and Pharmacopeial Traceability

Linagliptin-d3 Isotopic Purity and d0 Contamination Control

Linagliptin-d3 is supplied with a certified isotopic purity of ≥99% deuterated forms, ensuring that contamination from the unlabeled parent compound (d0) is maintained below 0.1% . This specification is critical for maintaining linearity and accuracy in quantitative LC-MS/MS assays .

Isotopic Purity

Specification review

≥99% deuterated forms; d0 < 0.1%

Supports linearity and accuracy in quantitative assays

Low d0 impurity reduces MS cross-talk

Evidence Dimension	Isotopic purity and d0 contamination
Target Compound Data	Linagliptin-d3: ≥99% deuterated forms, d0 < 0.1%
Comparator Or Baseline	Typical certified reference material standard: variable isotopic purity with d0 contribution not consistently specified
Quantified Difference	Low d0 impurity (<0.1%) minimizes cross-talk and ensures accurate baseline subtraction
Conditions	Certified analytical grade

Why This Matters

High isotopic purity minimizes cross-talk in MS detection, which is essential for achieving the required linearity and accuracy in regulated bioanalysis .

Linagliptin Parent Compound Demonstrates High Affinity and Slow Off-Rate Kinetics at DPP-4

The parent compound, Linagliptin, exhibits a high binding affinity (KD of 6.6 pM) and a characteristically slow off-rate (koff of 5.1 × 10⁻⁵ s⁻¹) when dissociating from the DPP-4 enzyme [1]. This unique kinetic profile underpins the necessity for the highly sensitive and specific LC-MS/MS methods for which Linagliptin-d3 is the required internal standard [1].

DPP-4 Binding Selectivity

Class-level

DPP-4: KD 6.6 pM, koff 5.1×10⁻⁵ s⁻¹

FAP: KD 301 nM, koff >1 s⁻¹

Context for sensitive bioanalytical method requirement

Parent compound binding profile

Evidence Dimension	DPP-4 binding affinity and dissociation kinetics
Target Compound Data	Parent compound Linagliptin: KD 6.6 pM; koff 5.1 × 10⁻⁵ s⁻¹ [1]
Comparator Or Baseline	Comparator DPP-4 inhibitors typically exhibit varied KD and koff values. Linagliptin's slow off-rate is a distinguishing feature among this class [2].
Quantified Difference	Linagliptin's KD (6.6 pM) is substantially lower than its KD for FAP (301 nM), and its koff for DPP-4 is significantly slower than for FAP (>1 s⁻¹) [1].
Conditions	Biophysical assays in vitro

Why This Matters

The high potency and slow dissociation kinetics of the parent compound necessitate a robust and interference-free bioanalytical method for its accurate quantification in pharmacokinetic studies, a requirement directly fulfilled by Linagliptin-d3 [1].

• [1] Schnapp, G., et al. (2021). A Single Second Shell Amino Acid Determines Affinity and Kinetics of Linagliptin Binding to Type 4 Dipeptidyl Peptidase and Fibroblast Activation Protein. ChemMedChem, 16(4), 630-639. View Source
• [2] Schnapp, G., et al. (2021). A Single Second Shell Amino Acid Determines Affinity and Kinetics of Linagliptin Binding to Type 4 Dipeptidyl Peptidase and Fibroblast Activation Protein. ChemMedChem, 16(4), 630-639. View Source

Linagliptin-d3 Regulatory-Compliant Characterization and Pharmacopeial Traceability

Linagliptin-d3 is supplied with detailed characterization data that is compliant with regulatory guidelines, positioning it as a suitable reference standard for analytical method validation and quality control applications in ANDA submissions [1]. The compound can also be traced against pharmacopeial standards such as USP or EP .

Regulatory Documentation

Data to verify

Supplied with characterization data traceable to USP/EP

Supports method validation documentation review

Documentation level to verify against study requirements

Evidence Dimension	Regulatory documentation and traceability
Target Compound Data	Linagliptin-d3: Documentation compliant with regulatory guidelines; traceable to USP/EP [1],
Comparator Or Baseline	Research-grade unlabeled compounds or non-certified deuterated analogs: Typically lack the comprehensive documentation and pharmacopeial traceability required for regulatory filing [1]
Quantified Difference	Not quantifiable as a numerical value; the differential is a qualitative attribute of regulatory compliance [1]
Conditions	GMP/GLP analytical laboratory environment

Why This Matters

The provision of regulatory-grade documentation and pharmacopeial traceability is a critical procurement criterion for pharmaceutical development and quality control laboratories, as it de-risks analytical method validation and expedites ANDA review [1].

• [1] SynZeal. Linagliptin-d3 Product Page. View Source

Linagliptin-d3 Molecular Weight Differential for Mass Spectrometric Resolution

Linagliptin-d3 possesses a molecular weight of 475.56 g/mol, which provides a distinct +3 Da mass shift compared to its unlabeled parent, Linagliptin (MW 472.54 g/mol) . This mass differential ensures complete spectral separation in MS detection, enabling the compound to function as an interference-free internal standard .

Mass Resolution

Head-to-head

Linagliptin-d3: 475.56 g/mol vs Unlabeled: 472.54 g/mol (+3 Da shift)

Enables interference-free MS detection

Eliminates isotopic cross-talk

Evidence Dimension	Molecular weight and MS resolution
Target Compound Data	Linagliptin-d3: 475.56 g/mol
Comparator Or Baseline	Unlabeled Linagliptin: 472.54 g/mol
Quantified Difference	3 Da mass shift
Conditions	Mass spectrometry

Why This Matters

The unambiguous +3 Da mass shift eliminates isotopic cross-talk, enabling accurate quantification of Linagliptin in complex biological samples .

Key Application Scenarios for Linagliptin-d3 Based on Certified Analytical Performance

LC-MS/MS Bioanalytical Method Development and Validation for Linagliptin

Linagliptin-d3 is the preferred internal standard for developing and validating robust LC-MS/MS methods for quantifying Linagliptin in human plasma and other biological matrices. Its +3 Da mass shift provides interference-free detection, and its high isotopic purity minimizes d0 cross-talk, ensuring linearity and accuracy across the required analytical range . This supports the generation of reliable pharmacokinetic data for bioequivalence studies [1].

Quality Control and Release Testing of Linagliptin Active Pharmaceutical Ingredient (API) and Formulations

As a certified reference standard with regulatory-compliant characterization data, Linagliptin-d3 is used in quality control laboratories for the identification, assay, and impurity profiling of Linagliptin API and finished dosage forms. Its high purity and potential for pharmacopeial traceability are essential for meeting GMP requirements .

Abbreviated New Drug Application (ANDA) and Regulatory Submissions

Linagliptin-d3 is specifically utilized in the analytical method validation and quality control applications required for ANDA submissions. The availability of detailed characterization data and a certificate of analysis that meets regulatory guidelines streamlines the development of generic Linagliptin drug products and supports regulatory review .

Application

Selection Property

Validation Focus

Bioanalytical method validation studies in human plasma research matrices

Isotopic purity and mass shift for interference-free detection

Linearity and accuracy across analytical range

Quality control testing of Linagliptin API and formulations

Certified purity and pharmacopeial traceability context

Impurity profiling and assay accuracy

Method validation documentation review

Guideline-aligned characterization data and certificate of analysis

Documentation completeness for method review

• [1] SynZeal. Linagliptin-d3 Product Page. View Source